Cas no 896054-33-4 (2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 896054-33-4
• MF: C₂₂H₂₀N₄O₂S₂
• MW: 436.549801826477
• CID: 6252007
• PubChem ID: 18562242
• Update Time: 2025-06-07

2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• 2-[[6-(4-Ethoxyphenyl)-3-pyridazinyl]thio]-N-(6-methyl-2-benzothiazolyl)acetamide
• AKOS024618341
• Acetamide, 2-[[6-(4-ethoxyphenyl)-3-pyridazinyl]thio]-N-(6-methyl-2-benzothiazolyl)-
• 2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
• F1899-0699
• DTXSID301133338
• 896054-33-4
• 2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C22H20N4O2S2/c1-3-28-16-7-5-15(6-8-16)17-10-11-21(26-25-17)29-13-20(27)24-22-23-18-9-4-14(2)12-19(18)30-22/h4-12H,3,13H2,1-2H3,(H,23,24,27)
• InChI Key： MJIXEVYIKOKNQJ-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2=CC=C(C3C=CC(=CC=3)OCC)N=N2)=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 436.10276824g/mol
• Monoisotopic Mass: 436.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 896054-33-4)

Chemical research continues to advance our understanding of complex molecular interactions, particularly in the field of pharmaceutical development. One such compound, 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide, identified by its CAS number 896054-33-4, has garnered attention for its potential applications in medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense study in academic and industrial research settings.

The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a pyridazine ring linked to a sulfanyl group and an acetylamide moiety suggests possible interactions with biological targets such as enzymes and receptors. Additionally, the incorporation of a benzothiazole scaffold enhances its pharmacological potential by introducing additional binding sites for biological recognition.

In recent years, there has been significant interest in the development of novel therapeutic agents derived from heterocyclic compounds. The benzothiazole scaffold, in particular, has been extensively studied due to its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide represents a promising candidate in this context, as it combines the favorable properties of both pyridazine and benzothiazole moieties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular architecture efficiently. These synthetic strategies not only enhance the feasibility of producing the compound on a larger scale but also allow for structural modifications that can further tailor its biological activity.

Evaluation of the pharmacological properties of 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide has revealed intriguing findings that warrant further investigation. Preclinical studies have indicated potential efficacy in modulating key signaling pathways associated with various diseases. For instance, preliminary data suggest that this compound may interact with enzymes involved in inflammation and oxidative stress, offering a novel approach to treating chronic inflammatory conditions.

The role of computational chemistry in drug discovery has also been instrumental in understanding the molecular interactions of this compound. Molecular docking studies have been conducted to predict how it binds to target proteins, providing valuable insights into its mechanism of action. These computational models help researchers refine the structure of the compound to improve its affinity and selectivity for biological targets.

The development of new pharmaceutical agents is often hampered by challenges such as poor solubility and bioavailability. To address these issues, researchers have explored various formulation strategies to enhance the pharmacokinetic properties of 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide. Techniques such as prodrug design and nanotechnology-based delivery systems have shown promise in improving drug absorption and distribution within the body.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before clinical trials can commence. Regulatory agencies such as the FDA and EMA have established stringent guidelines for assessing novel compounds like this one. Researchers must navigate these requirements carefully to bring their findings from preclinical studies to clinical application.

The collaborative nature of modern chemical research cannot be overstated. The integration of expertise from various disciplines—such as organic chemistry, medicinal chemistry, biochemistry, and pharmacology—has been crucial in advancing our understanding of compounds like 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide. Such interdisciplinary approaches foster innovation and accelerate the translation of laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion, the compound 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 896054-33-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to uncover new insights into its potential therapeutic applications, highlighting its importance as a candidate for further development in medicine.